Cas no 898768-46-2 (1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one)

• Product Name: 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one
• CAS No: 898768-46-2
• MF: C₁₅H₁₁ClF₂O
• MW: 280.697050333023
• CID: 1946171
• PubChem ID: 24726192
• Update Time: 2025-05-20

1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-CHLORO-3'-FLUORO-3-(4-FLUOROPHENYL)PROPIOPHENONE
• 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one
• LogP
• 1-(4-chloro-3-fluorophenyl)-3-(4-fluorophenyl)propan-1-one
• 4'-Chloro-3'-fluoro-3-(4-fluorophenyl)-propiophenone
• 898768-46-2
• DTXSID60644585
• AKOS016021777
• MFCD03843583
• 1-(4-Chloro-3-fluorophenyl)-3-(4-fluorophenyl)-1-propanone

• MDL： MFCD03843583
• Inchi： 1S/C15H11ClF2O/c16-13-7-4-11(9-14(13)18)15(19)8-3-10-1-5-12(17)6-2-10/h1-2,4-7,9H,3,8H2
• InChI Key： LSCKLIXCUXTQSO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 280.04700
• Monoisotopic Mass: 280.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one

Introduction to 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-46-2)

1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 898768-46-2, this molecule represents a fusion of fluorine and chlorine substituents on a phenyl ring, combined with a propanone backbone, which together create a framework that is both structurally intriguing and functionally promising. The presence of multiple halogen atoms enhances its reactivity, making it a valuable scaffold for further derivatization and exploration in drug discovery.

The compound’s name, particularly the 4-chloro-3-fluoro-phenyl and 4-fluorophenyl moieties, highlights its dual fluorinated aromatic system, which is a common motif in modern pharmacophores. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules, while chlorine atoms can introduce additional lipophilicity and electronic effects. This combination in 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one suggests a molecule that could exhibit enhanced interactions with biological targets, such as enzymes or receptors, compared to its non-fluorinated analogs.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their demonstrated success in improving drug properties. For instance, many approved drugs contain fluorine atoms that contribute to their efficacy and pharmacokinetic profiles. The structural motif present in 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one aligns with this trend, positioning it as a potential candidate for further investigation in therapeutic areas where halogenated compounds have shown promise.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The propanone moiety serves as a versatile handle for further functionalization through reactions such as condensation, oxidation, or reduction. This flexibility allows chemists to explore diverse chemical spaces and tailor the properties of derived compounds to specific biological targets. Moreover, the electron-withdrawing nature of the halogen substituents can influence the reactivity of adjacent functional groups, providing opportunities for fine-tuning molecular behavior.

Recent studies have begun to explore the biological activity of similar halogenated aromatic compounds. For example, derivatives featuring fluoro and chloro substituents on phenyl rings have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. While specific data on 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one is still emerging, its structural similarity to known bioactive molecules suggests that it may possess similar or even improved pharmacological properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the introduction of fluorine and chlorine atoms at specific positions on the aromatic ring followed by functionalization of the propanone group. Advanced synthetic techniques such as cross-coupling reactions, metal-catalyzed transformations, and directed ortho-metalation strategies may be employed to construct the desired framework efficiently.

In terms of applications beyond drug discovery, 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one could find utility in materials science and agrochemicals. Its unique electronic properties make it a candidate for use in organic electronics or as an intermediate in the synthesis of pesticides with enhanced environmental stability due to the presence of halogen atoms.

The safety profile of any new chemical entity is paramount before it can be considered for therapeutic use. While preliminary studies may suggest promising biological activity, comprehensive toxicological assessments are necessary to ensure that 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one is both safe and effective when exposed to biological systems. These studies would typically involve in vitro assays to evaluate cytotoxicity and genotoxicity followed by in vivo models to assess systemic toxicity and pharmacokinetics.

The regulatory landscape for new chemical entities also plays a crucial role in determining their commercial viability. Companies developing such compounds must navigate stringent regulatory requirements set forth by agencies like the FDA or EMA to gain approval for clinical use. This process involves submitting extensive data on synthesis, physicochemical properties, preclinical safety studies, and clinical trials demonstrating efficacy.

As research continues to uncover new applications for fluorinated compounds like 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one, collaborations between academia and industry will be essential in translating laboratory findings into viable therapeutic options. Such partnerships can accelerate the development pipeline by leveraging complementary expertise in synthetic chemistry, medicinal chemistry, pharmacology, and regulatory affairs.

In conclusion, 1-(4-chloro-3-fluoro-phenyl)-3-(4-fluorophenyl)propan-1-one (CAS No. 898768-46-2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features combined with recent advancements in fluorinated drug design make it a promising candidate for further exploration. As more research emerges detailing its biological activity and synthetic feasibility, 1-(4-chloro...